molecular formula C16H14N2O B3816224 [3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol

[3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol

Cat. No. B3816224
M. Wt: 250.29 g/mol
InChI Key: BPVRMWVFQZJNOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[3’-(1H-pyrazol-3-yl)-3-biphenylyl]methanol” is a chemical compound with the empirical formula C10H10N2O . It is a solid substance and is part of the pyrazole family, a group of compounds characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms .


Synthesis Analysis

Pyrazole-based ligands, such as “[3’-(1H-pyrazol-3-yl)-3-biphenylyl]methanol”, can be synthesized via the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine . Other methods involve the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation .


Molecular Structure Analysis

The molecular structure of “[3’-(1H-pyrazol-3-yl)-3-biphenylyl]methanol” is characterized by a pyrazole ring attached to a phenyl group and a methanol group . The pyrazole ring provides one pyrazole sp2-nitrogen .


Chemical Reactions Analysis

Pyrazole compounds, including “[3’-(1H-pyrazol-3-yl)-3-biphenylyl]methanol”, can react with various substances to form different products. For instance, they can react with potassium borohydride to form a class of ligands known as scorpionates .


Physical And Chemical Properties Analysis

“[3’-(1H-pyrazol-3-yl)-3-biphenylyl]methanol” is a solid substance . Its molecular weight is 174.20 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved documents.

Safety and Hazards

“[3’-(1H-pyrazol-3-yl)-3-biphenylyl]methanol” is classified as Acute Tox. 4 Oral according to the GHS classification, indicating that it is harmful if swallowed . Users are advised to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .

properties

IUPAC Name

[3-[3-(1H-pyrazol-5-yl)phenyl]phenyl]methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N2O/c19-11-12-3-1-4-13(9-12)14-5-2-6-15(10-14)16-7-8-17-18-16/h1-10,19H,11H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPVRMWVFQZJNOJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C2=CC(=CC=C2)C3=CC=NN3)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[3-[3-(1H-pyrazol-5-yl)phenyl]phenyl]methanol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol
Reactant of Route 2
Reactant of Route 2
[3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol
Reactant of Route 3
Reactant of Route 3
[3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol
Reactant of Route 4
Reactant of Route 4
[3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol
Reactant of Route 5
Reactant of Route 5
[3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol
Reactant of Route 6
Reactant of Route 6
[3'-(1H-pyrazol-3-yl)-3-biphenylyl]methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.